Cas no 2228425-25-8 (4-{5-chloro-2-(difluoromethoxy)phenylmethyl}piperidine)
4-{5-chloro-2-(difluoromethoxy)phenylmethyl}piperidine Chemical and Physical Properties
Names and Identifiers
-
- 4-{5-chloro-2-(difluoromethoxy)phenylmethyl}piperidine
- EN300-1956866
- 2228425-25-8
- 4-{[5-chloro-2-(difluoromethoxy)phenyl]methyl}piperidine
-
- Inchi: 1S/C13H16ClF2NO/c14-11-1-2-12(18-13(15)16)10(8-11)7-9-3-5-17-6-4-9/h1-2,8-9,13,17H,3-7H2
- InChI Key: HSYYLHLRROODLM-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=C(C=1)CC1CCNCC1)OC(F)F
Computed Properties
- Exact Mass: 275.0888482g/mol
- Monoisotopic Mass: 275.0888482g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 21.3Ų
4-{5-chloro-2-(difluoromethoxy)phenylmethyl}piperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1956866-0.05g |
4-{[5-chloro-2-(difluoromethoxy)phenyl]methyl}piperidine |
2228425-25-8 | 0.05g |
$1368.0 | 2023-09-17 | ||
| Enamine | EN300-1956866-0.1g |
4-{[5-chloro-2-(difluoromethoxy)phenyl]methyl}piperidine |
2228425-25-8 | 0.1g |
$1433.0 | 2023-09-17 | ||
| Enamine | EN300-1956866-0.25g |
4-{[5-chloro-2-(difluoromethoxy)phenyl]methyl}piperidine |
2228425-25-8 | 0.25g |
$1498.0 | 2023-09-17 | ||
| Enamine | EN300-1956866-0.5g |
4-{[5-chloro-2-(difluoromethoxy)phenyl]methyl}piperidine |
2228425-25-8 | 0.5g |
$1563.0 | 2023-09-17 | ||
| Enamine | EN300-1956866-1.0g |
4-{[5-chloro-2-(difluoromethoxy)phenyl]methyl}piperidine |
2228425-25-8 | 1g |
$1629.0 | 2023-05-31 | ||
| Enamine | EN300-1956866-2.5g |
4-{[5-chloro-2-(difluoromethoxy)phenyl]methyl}piperidine |
2228425-25-8 | 2.5g |
$3191.0 | 2023-09-17 | ||
| Enamine | EN300-1956866-5.0g |
4-{[5-chloro-2-(difluoromethoxy)phenyl]methyl}piperidine |
2228425-25-8 | 5g |
$4722.0 | 2023-05-31 | ||
| Enamine | EN300-1956866-10.0g |
4-{[5-chloro-2-(difluoromethoxy)phenyl]methyl}piperidine |
2228425-25-8 | 10g |
$7004.0 | 2023-05-31 | ||
| Enamine | EN300-1956866-1g |
4-{[5-chloro-2-(difluoromethoxy)phenyl]methyl}piperidine |
2228425-25-8 | 1g |
$1629.0 | 2023-09-17 | ||
| Enamine | EN300-1956866-5g |
4-{[5-chloro-2-(difluoromethoxy)phenyl]methyl}piperidine |
2228425-25-8 | 5g |
$4722.0 | 2023-09-17 |
4-{5-chloro-2-(difluoromethoxy)phenylmethyl}piperidine Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 4-{5-chloro-2-(difluoromethoxy)phenylmethyl}piperidine
Introduction to 4-{5-chloro-2-(difluoromethoxy)phenylmethyl}piperidine (CAS No. 2228425-25-8)
4-{5-chloro-2-(difluoromethoxy)phenylmethyl}piperidine (CAS No. 2228425-25-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of piperidines, which are nitrogen-containing heterocyclic compounds with a wide range of biological activities, including analgesic, anti-inflammatory, and neuroprotective properties.
The molecular structure of 4-{5-chloro-2-(difluoromethoxy)phenylmethyl}piperidine is characterized by a piperidine ring substituted with a 5-chloro-2-(difluoromethoxy)phenylmethyl group. The presence of the chloro and difluoromethoxy substituents imparts specific chemical and biological properties to the molecule, making it an interesting candidate for various pharmacological studies.
Recent research has focused on the potential of 4-{5-chloro-2-(difluoromethoxy)phenylmethyl}piperidine as a lead compound for the development of new therapeutic agents. Studies have shown that this compound exhibits potent activity against various biological targets, including enzymes, receptors, and ion channels. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 4-{5-chloro-2-(difluoromethoxy)phenylmethyl}piperidine demonstrated significant inhibitory activity against a specific isoform of phosphodiesterase (PDE), which is implicated in several neurological disorders.
In addition to its enzymatic inhibition properties, 4-{5-chloro-2-(difluoromethoxy)phenylmethyl}piperidine has also been investigated for its potential as an analgesic agent. A preclinical study conducted by a team of researchers at the University of California, San Francisco, found that this compound effectively reduced pain responses in animal models of chronic pain. The mechanism of action appears to involve modulation of nociceptive pathways, suggesting its potential as a novel analgesic drug candidate.
The pharmacokinetic profile of 4-{5-chloro-2-(difluoromethoxy)phenylmethyl}piperidine has also been studied in detail. Research indicates that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its development as a therapeutic agent. A study published in the European Journal of Pharmaceutical Sciences in 2020 reported that 4-{5-chloro-2-(difluoromethoxy)phenylmethyl}piperidine exhibits high oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens.
The safety profile of 4-{5-chloro-2-(difluoromethoxy)phenylmethyl}piperidine is another important aspect that has been extensively evaluated. Preclinical toxicity studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organ systems. These findings support its potential for further clinical development.
In conclusion, 4-{5-chloro-2-(difluoromethoxy)phenylmethyl}piperidine (CAS No. 2228425-25-8) is a promising compound with a unique chemical structure and diverse biological activities. Its potential as a lead molecule for the development of new therapeutic agents in areas such as pain management and neurological disorders makes it an exciting subject for ongoing research and development efforts. As more studies are conducted, it is likely that additional insights into the mechanisms of action and therapeutic applications of this compound will be uncovered.
2228425-25-8 (4-{5-chloro-2-(difluoromethoxy)phenylmethyl}piperidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)